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Compound of Interest

Compound Name: ZONYL(R) FSK

CAS No.: 80449-64-5

Cat. No.: B1167961

Get Quote

Executive Summary
ZONYL® FSK is a legacy amphoteric fluorosurfactant (CAS 80449-64-5) historically utilized in

high-performance coatings and, more recently, adapted for biomicrofluidics and high-

throughput screening (HTS). Unlike hydrocarbon surfactants, its fluorinated tail provides

exceptional surface tension reduction (<20 dynes/cm) and lipophobicity, making it critical for

stabilizing oil-water interfaces in droplet-based microfluidics and preventing non-specific protein

adsorption in assay development.

This guide provides a definitive solubility profile in organic polar solvents, addressing the critical

gap in legacy technical data sheets (TDS) regarding non-aqueous biopharmaceutical solvents.

Chemical Identity & Mechanism
To master the solubilization of ZONYL FSK, one must understand its amphoteric nature. It

contains a perfluoroalkyl tail (hydrophobic/lipophobic) and a betaine-like hydrophilic head

group.

Chemical Classification: Amphoteric Fluorosurfactant.[1][2]
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Functional Behavior:

Acidic pH: Cationic behavior (protonated).

Alkaline pH: Anionic behavior (deprotonated).

Isoelectric Point: Zwitterionic (net neutral).

Critical Micelle Concentration (CMC): ~0.01 - 0.1% (w/w), dependent on solvent ionic

strength.

Mechanism of Solubilization
In organic polar solvents, ZONYL FSK does not dissolve via simple solvation. Instead, it forms

reverse micelles or structured aggregates where the fluorinated tails cluster to avoid the

hydrogen-bonding network of the solvent, while the polar heads interact with the solvent dipole.
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Figure 1:Thermodynamic mechanism of ZONYL FSK solubilization in polar organic solvents via

reverse micelle formation.

Solubility Profile in Organic Polar Solvents
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The following data synthesizes empirical solubility limits and compatibility for drug development

formulations.

Solvent Compatibility Table
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Solvent Class Solvent
Solubility
Rating

Max Conc.
(Est.)[3]

Application
Relevance

Polar Protic Methanol Excellent > 10% (w/v)

Stock solution

preparation; LC-

MS compatible.

Ethanol Good ~5-10% (w/v)

Biocompatible

formulations;

Surface coating.

Isopropanol Good ~5% (w/v)

Common carrier

solvent in

commercial

forms.

Water Excellent Miscible

Buffer

preparation;

Assay diluent.

Polar Aprotic DMSO High > 5% (w/v)

Compound

management;

HTS library

additive.

DMF High > 5% (w/v)

Peptide

synthesis

workflows.

Acetonitrile Moderate ~1-2% (w/v)

HPLC mobile

phases (use with

caution).

Acetone Moderate ~1-2% (w/v)

Rapid

evaporation

coatings.

Non-Polar Hexane Insoluble < 0.01% Incompatible.

Chloroform Poor < 0.1% Incompatible

without
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fluorinated co-

solvents.

Critical Formulation Note: pH Sensitivity
Because ZONYL FSK is amphoteric, its solubility curve is pH-dependent.

Risk: At the isoelectric point, solubility may decrease, leading to haze or precipitation in non-

aqueous solvents with trace moisture.

Correction: If haze appears in neutral organic solvents, acidify slightly (0.1% Acetic Acid) to

protonate the amine head group, driving cationic solubility.

Experimental Protocols
Protocol A: Preparation of 10% (w/v) Master Stock
Solution
Purpose: Create a stable, high-concentration stock for downstream dilution in assays. Solvent

Choice: Methanol (for analytical use) or DMSO (for biological assays).

Weighing: Weigh 1.0 g of ZONYL FSK (viscous liquid/paste) into a 20 mL scintillation vial.

Note: The material is viscous.[1][2] Use a positive displacement pipette or weigh by

difference.

Solvent Addition: Add 5.0 mL of the chosen solvent (Methanol or DMSO).

Vortexing: Vortex at high speed for 60 seconds.

Observation: The solution should turn from cloudy to clear.

Sonication: Sonicate in a water bath at 25°C for 10 minutes to ensure micelle disruption and

uniform dispersion.

Volume Adjustment: Transfer to a volumetric flask and make up to 10.0 mL.

Storage: Store at 4°C. Shelf life: 6 months.
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Protocol B: Stability Testing (Self-Validating System)
Before using the stock in a critical assay (e.g., cell-based HTS), validate the solution state.
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Figure 2:Quality Control workflow to validate ZONYL FSK stock stability prior to assay

integration.

Applications in Drug Development
Why use a legacy fluorosurfactant in modern drug development?
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Microfluidic Droplet Stabilization: In "Lab-on-a-Chip" systems, ZONYL FSK acts as a

surfactant for the continuous oil phase (fluorinated oil). It stabilizes aqueous droplets

containing drugs or cells, preventing coalescence.

Concentration: 0.5% - 2.0% in Fluorinert™ or Novec™ oils.

High-Throughput Screening (HTS): Small molecule drugs often stick to plastic tips and well

plates. ZONYL FSK (at 0.01%) reduces the surface tension of the assay buffer, minimizing

the "meniscus effect" and preventing hydrophobic drugs from adsorbing to the container

walls.

Advantage:[4][5] Unlike Tween-20, fluorosurfactants do not interact with lipid bilayers of

cells, making them safer for membrane-sensitive cell assays.

LC-MS Additive: Used in trace amounts to prevent analyte adsorption in the autosampler

needle.

Warning: High concentrations can suppress ionization. Use <0.001%.

Safety & Environmental Considerations (PFAS)
Critical Warning: ZONYL FSK is a fluorinated compound (PFAS class).

Handling: Wear nitrile gloves and safety glasses. Use in a fume hood if heating.

Disposal: Do NOT dispose of down the drain. Collect as halogenated organic waste.

Regulatory: Be aware of "Forever Chemical" regulations (EPA/EU REACH). Consider

transitioning to C6-chemistry alternatives (Chemours Capstone™) for long-term project

viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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